Cas no 1478253-35-8 (tert-butyl 3-(4-sulfamoylphenyl)propanoate)

• Product Name: tert-butyl 3-(4-sulfamoylphenyl)propanoate
• CAS No: 1478253-35-8
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 6506867
• PubChem ID: 21615812
• Update Time: 2025-07-21

tert-butyl 3-(4-sulfamoylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-sulfamoylphenyl)propanoate
• AKOS014717869
• EN300-16904577
• 1478253-35-8

• Inchi： 1S/C13H19NO4S/c1-13(2,3)18-12(15)9-6-10-4-7-11(8-5-10)19(14,16)17/h4-5,7-8H,6,9H2,1-3H3,(H2,14,16,17)
• InChI Key： FIGATHKFFLGXBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCC(=O)OC(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on tert-butyl 3-(4-sulfamoylphenyl)propanoate

Introduction to Tert-butyl 3-(4-sulfamoylphenyl)propanoate (CAS No. 1478253-35-8)

Tert-butyl 3-(4-sulfamoylphenyl)propanoate, identified by its Chemical Abstracts Service (CAS) number 1478253-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative features a unique structural motif, combining a tert-butyl group with a 4-sulfamoylphenyl moiety linked to a propanoate backbone. Such structural features not only contribute to its distinct physicochemical properties but also open up diverse applications in medicinal chemistry and material science.

The tert-butyl group, a well-known steric shield, enhances the lipophilicity of the molecule, making it a valuable candidate for drug delivery systems and membrane-interacting agents. Meanwhile, the 4-sulfamoylphenyl part introduces polar functionality and potential hydrogen bonding capabilities, which are critical for molecular recognition and interaction with biological targets. This combination of structural elements positions tert-butyl 3-(4-sulfamoylphenyl)propanoate as a versatile building block for the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for enzyme inhibition. Studies suggest that the sulfamoyl group can engage in specific interactions with active sites of enzymes, such as proteases and kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The tert-butyl 3-(4-sulfamoylphenyl)propanoate molecule’s ability to modulate enzyme activity has prompted investigations into its role as an inhibitor in preclinical models.

In the realm of material science, the compound’s unique solubility profile and thermal stability make it suitable for applications in polymer chemistry and coatings. Researchers have explored its incorporation into biodegradable polymers to enhance mechanical strength while maintaining environmental compatibility. The sulfamoyl functionality also allows for further derivatization, enabling the creation of functionalized polymers with tailored properties for biomedical applications, such as drug-eluting stents or tissue engineering scaffolds.

The synthesis of tert-butyl 3-(4-sulfamoylphenyl)propanoate involves multi-step organic transformations, typically starting from readily available precursors like 4-aminophenol and isobutyric acid. The sulfamoylation step is critical and often employs reagents such as chlorosulfonic acid or sulfonyl chlorides under controlled conditions to ensure high yield and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste generation and hazardous byproducts.

From a pharmacological perspective, derivatives of tert-butyl 3-(4-sulfamoylphenyl)propanoate have shown promise in early-stage clinical trials as modulators of inflammatory pathways. The sulfamoyl group’s ability to interact with cytokine receptors and signaling molecules has been exploited to develop novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs. Additionally, the lipophilic nature of the tert-butyl moiety facilitates cellular uptake, improving bioavailability and therapeutic efficacy.

The compound’s stability under various storage conditions has also been thoroughly evaluated. Studies indicate that when stored at controlled temperatures away from moisture, tert-butyl 3-(4-sulfamoylphenyl)propanoate maintains its chemical integrity for extended periods. This stability is crucial for industrial applications where long-term storage without degradation is essential. Furthermore, its compatibility with standard analytical techniques such as HPLC and NMR spectroscopy simplifies quality control processes in pharmaceutical manufacturing.

Future research directions for tert-butyl 3-(4-sulfamoylphenyl)propanoate include exploring its potential as an intermediate in peptide mimetics and peptidomimetic drug development. The sulfamoylphenyl moiety can be strategically incorporated into peptide sequences to enhance binding affinity or metabolic stability. Such modifications are particularly relevant in the design of next-generation biologics where small-molecule analogs offer improved pharmacokinetic profiles.

The environmental impact of synthesizing and utilizing tert-butyl 3-(4-sulfamoylphenyl)propanoate has also been addressed through life cycle assessments. These studies highlight the compound’s favorable biodegradability compared to structurally similar esters, reducing ecological concerns associated with its disposal. Efforts are ongoing to optimize synthetic pathways further to align with global sustainability goals while maintaining high product performance.

In summary, tert-butyl 3-(4-sulfamoylphenyl)propanoate (CAS No. 1478253-35-8) represents a compelling example of how structural innovation in organic chemistry can yield materials with broad utility across pharmaceuticals and advanced materials science. Its unique combination of lipophilic and polar functional groups makes it an attractive scaffold for drug discovery, while its physicochemical properties enable diverse applications in polymer engineering. As research continues to uncover new possibilities for this compound, its significance in modern chemistry is poised to grow further.